4-Methoxy-N-(2-pyridin-2-ylquinazolin-4-yl)benzamide

• CAS No.: 112575-50-5
• Product Name: 4-Methoxy-N-(2-pyridin-2-ylquinazolin-4-yl)benzamide
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-methoxy-N-(2-pyridin-2-ylquinazolin-4-yl)benzamide
• Standard InChI: InChI=1S/C21H16N4O2/c1-27-15-11-9-14(10-12-15)21(26)25-19-16-6-2-3-7-17(16)23-20(24-19)18-8-4-5-13-22-18/h2-13H,1H3,(H,23,24,25,26)
• Standard InChIKey: TTYULORVZLXLQA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=N4
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=N4
• Appearance: Solid powder
• Description: VUF8504 is a novel class of adenosine A3 receptor ligand.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-methoxy-N-(2-(2-pyridinyl)isoquinolin-1-yl)benzamide; VUF 8504; VUF-8504; VUF8504
• Reference: 1: Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A(3) adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-63. PubMed PMID: 11641434; PubMed Central PMCID: PMC3953614.; 2: van Muijlwijk-Koezen JE, Timmerman H, Link R, van der Goot H, Ijzerman AP. A novel class of adenosine A3 receptor ligands. 2. Structure affinity profile of a series of isoquinoline and quinazoline compounds. J Med Chem. 1998 Oct 8;41(21):3994-4000. PubMed PMID: 9767637.
• PubChem Compound: 10832101
• Last Modified: Nov 11 2021